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Compound of Interest

Compound Name: 3-lodo-4'-methyl-biphenyl
CAS No.: 177490-84-5
Cat. No.: B12096376
Get Quote
. J

The nomenclature of substituted biphenyls can be a source of ambiguity. It is crucial to define
the specific isomer of interest through its CAS (Chemical Abstracts Service) number to ensure
the procurement of the correct material. The query "3-lodo-4'-methyl-biphenyl" refers to a
biphenyl scaffold with an iodine atom at the 3-position of one phenyl ring and a methyl group at
the 4'-position of the other.

A survey of prominent chemical suppliers reveals the availability of several key isomers. The
following table summarizes the commercial availability of 3-lodo-4'-methyl-biphenyl and its
related isomers.
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Compound Representative .
Structure CAS Number . Purity
Name Suppliers
Sigma-Aldrich
3-lodo-4-methyl- B (MilliporeSigma),
_ e 1890112-82-9 97%]1]
1,1'-biphenyl AA BLOCKS,

INC.[1]

AstaTech, Inc.,
4'-lodo-4-methyl-

) s 55290-86-3 Alachem Co., 98%
biphenyl
Ltd.[2]
4-lodo-3- E,
) s 3419-50-9 BLD Pharm([3] =295%
methylbiphenyl
SARA Research
& Development
3-lodobiphenyl P 20442-79-9 Centre, Strem min 96%[6]
Chemicals[4][5]

[6]

Note: Availability and purity are subject to change. It is recommended to consult the supplier's
website for the most current information.

Synthetic Accessibility: Palladium-Catalyzed Cross-
Coupling Reactions

The construction of the biphenyl scaffold, particularly for unsymmetrical derivatives like 3-lodo-
4'-methyl-biphenyl, is most efficiently achieved through palladium-catalyzed cross-coupling
reactions. The Suzuki-Miyaura and Negishi reactions are the workhorses of modern organic
synthesis for this purpose, offering broad functional group tolerance and generally high yields.

[7]8]

The Suzuki-Miyaura Coupling: A Robust and Versatile
Method
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The Suzuki-Miyaura reaction involves the coupling of an organoboron compound (typically a
boronic acid or ester) with an organohalide in the presence of a palladium catalyst and a base.
[7] Its advantages include the use of thermally stable and less toxic boron reagents and its
compatibility with a wide range of functional groups.[9]

The catalytic cycle of the Suzuki-Miyaura coupling proceeds through three key steps: oxidative
addition, transmetalation, and reductive elimination.[7]

Transmetalation

Catalytic C Oxidative Addition

(Ar-X)

| ArPd(D-Ar(L2)

Reductive Elimination

Click to download full resolution via product page
Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

This protocol describes the synthesis of 3-lodo-4'-methyl-biphenyl from 1,3-diiodobenzene
and 4-methylphenylboronic acid.

Materials:

1,3-Diiodobenzene

4-Methylphenylboronic acid

Palladium(ll) acetate (Pd(OACc)2)

Triphenylphosphine (PPhs)
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Potassium carbonate (K2COs)

1,4-Dioxane

Water (degassed)

Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)
Procedure:

e To a dry round-bottom flask, add 1,3-diiodobenzene (1.0 equiv.), 4-methylphenylboronic acid
(1.2 equiv.), potassium carbonate (3.0 equiv.), palladium(ll) acetate (0.02 equiv.), and
triphenylphosphine (0.08 equiv.).

o Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
e Add a degassed 4:1 mixture of 1,4-dioxane and water.
« Stir the reaction mixture at room temperature for 10 minutes.

o Heat the mixture to 80-100 °C and monitor the reaction progress by thin-layer
chromatography (TLC) or gas chromatography (GC).

o Upon completion, cool the reaction to room temperature and dilute with water.

o Extract the aqueous layer with ethyl acetate (3 x volumes).

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
 Filter and concentrate the organic phase under reduced pressure.

» Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., hexanes/ethyl acetate gradient) to afford 3-lodo-4'-methyl-biphenyl.

The Negishi Coupling: High Reactivity and Functional
Group Tolerance
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The Negishi coupling utilizes an organozinc reagent with an organohalide, also catalyzed by a
palladium or nickel complex.[10] Organozinc reagents are generally more reactive than
organoboron compounds, which can be advantageous for less reactive organohalides.[11]

The catalytic cycle of the Negishi coupling is similar to the Suzuki-Miyaura, involving oxidative
addition, transmetalation, and reductive elimination.[12]
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Caption: Catalytic cycle of the Negishi cross-coupling reaction.

This protocol outlines the synthesis of 3-lodo-4'-methyl-biphenyl from 3-iodophenylzinc
chloride and 4-iodotoluene.

Materials:

3-lodophenylzinc chloride (prepared in situ or obtained commercially)

4-lodotoluene

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPhs)a4)

Anhydrous tetrahydrofuran (THF)
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Standard laboratory glassware and inert atmosphere setup

Procedure:

In a dry flask under an inert atmosphere, dissolve 4-iodotoluene (1.0 equiv.) and
tetrakis(triphenylphosphine)palladium(0) (0.05 equiv.) in anhydrous THF.

To this solution, add a solution of 3-iodophenylzinc chloride (1.1 equiv.) in THF dropwise at
room temperature.

Stir the reaction mixture at room temperature or gently heat to 50-60 °C. Monitor the reaction
by TLC or GC.

Upon completion, cool the reaction to room temperature and quench by the slow addition of
saturated aqueous ammonium chloride.

Extract the mixture with diethyl ether (3 x volumes).
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
Filter and concentrate the organic phase under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 3-lodo-4'-methyl-
biphenyl.

Applications in Research and Drug Development

3-lodo-4'-methyl-biphenyl and its isomers are valuable intermediates due to the presence of

three key features: the biphenyl core, the reactive iodine atom, and the methyl group.

The Biphenyl Scaffold: This structural motif is present in numerous approved drugs, such as
the angiotensin Il receptor blockers (sartans) used to treat hypertension.[13] The biphenyl
unit provides a rigid framework that can orient other functional groups for optimal interaction
with biological targets.

The lodo Group: The iodine atom serves as a versatile synthetic handle. It can be readily
transformed into other functional groups through various reactions, including further cross-
coupling reactions (e.g., Sonogashira, Heck, or another Suzuki coupling), lithiation-
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substitution sequences, or conversion to a boronic ester. This allows for the late-stage
diversification of molecular scaffolds, a highly desirable strategy in medicinal chemistry.[14]

e The "Magic Methyl" Effect: The methyl group, while seemingly simple, can have profound
effects on the pharmacological properties of a molecule.[15] The strategic placement of a
methyl group, as in 4'-methyl-biphenyl, can enhance binding affinity to a target protein by
displacing water molecules from a hydrophobic pocket, improve metabolic stability by
blocking sites of oxidative metabolism, or modulate the overall lipophilicity and solubility of a
compound.[15]

Safety, Handling, and Storage

As with all laboratory chemicals, proper safety precautions must be observed when handling
iodo-methyl-biphenyls.

e Hazard Identification: Based on available Safety Data Sheets (SDS) for similar compounds,
iodo-biphenyls may cause skin and eye irritation.[16][17] It is essential to consult the specific
SDS for the compound being used.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, chemical-resistant gloves, and a lab coat.[17]

o Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
any dust or vapors.[17]

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

3-lodo-4'-methyl-biphenyl and its isomers are commercially accessible and synthetically
versatile building blocks with significant potential in organic synthesis, particularly in the realm
of drug discovery and materials science. A thorough understanding of their isomeric forms,
synthetic accessibility via robust cross-coupling methodologies, and strategic applications
empowers researchers to effectively incorporate these valuable intermediates into their
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scientific pursuits. By adhering to safe handling practices, the full potential of these compounds
can be realized in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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